Cas no 1087792-30-0 (1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one)
1087792-30-0 structure
Product Name:1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one
CAS No:1087792-30-0
MF:C10H15NOS
MW:197.297201395035
CID:4570777
PubChem ID:23590667
Update Time:2024-03-01
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one
-
- Inchi： 1S/C10H15NOS/c1-6-8(7(2)12)13-9(11-6)10(3,4)5/h1-5H3
- InChI Key： RODSPZYICFCYLS-UHFFFAOYSA-N
- SMILES： C(=O)(C1SC(C(C)(C)C)=NC=1C)C
Computed Properties
- Exact Mass: 197.08743528g/mol
- Monoisotopic Mass: 197.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.2Ų
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37354-0.05g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 0.05g |
$52.0 | 2025-02-20 | |
| Enamine | EN300-37354-0.1g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 0.1g |
$78.0 | 2025-02-20 | |
| Enamine | EN300-37354-0.25g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 0.25g |
$111.0 | 2025-02-20 | |
| Enamine | EN300-37354-0.5g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-37354-1.0g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 1.0g |
$225.0 | 2025-02-20 | |
| Enamine | EN300-37354-2.5g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 2.5g |
$440.0 | 2025-02-20 | |
| Enamine | EN300-37354-5.0g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 5.0g |
$650.0 | 2025-02-20 | |
| Enamine | EN300-37354-10.0g |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 95.0% | 10.0g |
$964.0 | 2025-02-20 | |
| 1PlusChem | 1P019NBD-50mg |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 100% | 50mg |
$123.00 | 2023-12-26 | |
| 1PlusChem | 1P019NBD-100mg |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one |
1087792-30-0 | 100% | 100mg |
$154.00 | 2023-12-26 |
1-(2-tert-butyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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